3-Phenyl-1,4-dioxaspiro[4.4]nonan-2-one

• CAS No.: 6946-57-2
• Molecular Formula: C13H14O3
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 2-phenyl-1,4-dioxaspiro[4.4]nonan-3-one
• InChI: InChI=1S/C13H14O3/c14-12-11(10-6-2-1-3-7-10)15-13(16-12)8-4-5-9-13/h1-3,6-7,11H,4-5,8-9H2
• InChI Key: ULZDPROZYUPRIV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)OC(C(=O)O2)C3=CC=CC=C3

Description

3-Phenyl-1,4-dioxaspiro[4.4]nonan-2-one is a spirocyclic compound featuring a six-membered dioxolane ring fused to a five-membered cyclohexanone-like structure.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural differences and their implications:

Compound Name	Molecular Formula	Molecular Weight	Key Features	Implications
3-Phenyl-1,4-dioxaspiro[4.4]nonan-2-one (Target)	C₁₃H₁₄O₃	230.25 (calc.)	Phenyl group at C3; dioxaspiro[4.4] system	Aromaticity enhances lipophilicity; spiro system restricts conformational flexibility.
3-Phenyl-1,4-dioxaspiro[4.5]decan-2-one	C₁₄H₁₆O₃	232.28	Larger spiro[4.5] ring; phenyl at C3	Increased ring size may improve stability; higher boiling point (predicted).
8-Ethyl-1,4-dioxaspiro[4.4]nonane-7-carboxylic acid	C₁₀H₁₆O₅	216.23	Ethyl and carboxylic acid substituents	Carboxylic acid enables salt formation; enhanced water solubility.
6-Bromo-1,4-dioxaspiro[4.4]nonane	C₈H₁₃BrO₂	221.10	Bromine at C6	Halogenation increases molecular weight; potential for nucleophilic substitution.
3-Phenyl-1,4-diazaspiro[4.4]non-3-ene-2-thione	C₁₂H₁₃N₂S	229.31	Diazaspiro system with thione group	Nitrogen and sulfur atoms enhance hydrogen bonding; possible bioactivity.

Physicochemical Properties

• Boiling Points : Larger spiro systems (e.g., spiro[4.5]) exhibit higher predicted boiling points (e.g., 415°C for 1,4-diazaspiro derivatives vs. ~96°C for chloromethyl-substituted analogs under reduced pressure ).
• Density : Phenyl-containing derivatives generally show higher densities (~1.14–1.18 g/cm³) compared to alkyl-substituted analogs (e.g., 1.14 g/cm³ for 1,4-diazaspiro compounds ).
• Acidity/Basicity: The pKa of diazaspiro compounds (e.g., 5.88 for 1-methyl-3-(phenylmethyl)-1,4-diazaspiro[4.4]nonan-2-one ) reflects moderate basicity, whereas carboxylic acid derivatives (e.g., 8-ethyl-1,4-dioxaspiro[4.4]nonane-7-carboxylic acid) are acidic (pH ~2 after citric acid treatment ).